Cas no 99645-95-1 (Imidazo[1,2-a]pyrimidin-5(6H)-one, 2,3,7,8-tetrahydro-8-methyl-)

• Product Name: Imidazo[1,2-a]pyrimidin-5(6H)-one, 2,3,7,8-tetrahydro-8-methyl-
• CAS No: 99645-95-1
• MF: C₇H₁₁N₃O
• MW: 153.181740999222
• CID: 4385014
• Update Time: 2025-06-10

Imidazo[1,2-a]pyrimidin-5(6H)-one, 2,3,7,8-tetrahydro-8-methyl- Chemical and Physical Properties

Names and Identifiers

• Imidazo[1,2-a]pyrimidin-5(6H)-one, 2,3,7,8-tetrahydro-8-methyl-

• Inchi： 1S/C7H11N3O/c1-9-4-2-6(11)10-5-3-8-7(9)10/h2-5H2,1H3
• InChI Key： QSTYPVLKHSQITM-UHFFFAOYSA-N
• SMILES： C12=NCCN1C(=O)CCN2C

Additional information on Imidazo[1,2-a]pyrimidin-5(6H)-one, 2,3,7,8-tetrahydro-8-methyl-

Imidazo[1,2-a]pyrimidin-5(6H)-one, 2,3,7,8-tetrahydro-8-methyl- (CAS No. 99645-95-1): A Comprehensive Overview

Imidazo[1,2-a]pyrimidin-5(6H)-one, 2,3,7,8-tetrahydro-8-methyl- (CAS No. 99645-95-1) is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the imidazopyrimidine class of molecules, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this compound make it a valuable scaffold for the development of novel drugs targeting various diseases.

The chemical structure of Imidazo[1,2-a]pyrimidin-5(6H)-one, 2,3,7,8-tetrahydro-8-methyl- consists of a fused imidazole and pyrimidine ring system, with additional substituents that enhance its pharmacological properties. The presence of a tetrahydropyran ring at the 2-position and a methyl group at the 8-position contributes to its stability and bioavailability. This compound has been extensively studied for its potential to interact with biological targets such as enzymes and receptors, making it a promising candidate for drug discovery.

In recent years, there has been a surge in research focused on developing new therapeutic agents with improved efficacy and reduced side effects. Imidazo[1,2-a]pyrimidin-5(6H)-one, 2,3,7,8-tetrahydro-8-methyl- has emerged as a key intermediate in the synthesis of various bioactive molecules. Its versatility as a scaffold allows for modifications at multiple positions, enabling the creation of libraries of compounds with tailored pharmacological profiles. This flexibility has made it an attractive choice for medicinal chemists seeking to develop innovative treatments for complex diseases.

One of the most compelling aspects of this compound is its potential in oncology research. Studies have shown that derivatives of imidazopyrimidine can exhibit potent antitumor activity by inhibiting key signaling pathways involved in cancer cell proliferation and survival. For instance, modifications at the 5-position of the pyrimidine ring have been found to enhance binding affinity to specific protein targets, leading to increased therapeutic efficacy. These findings have prompted further investigation into the development of novel anticancer agents based on this scaffold.

The synthesis of Imidazo[1,2-a]pyrimidin-5(6H)-one, 2,3,7,8-tetrahydro-8-methyl- involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets the stringent requirements for pharmaceutical applications. Techniques such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions have played a crucial role in achieving high yields and regioselectivity during the synthesis process.

In addition to its potential in oncology, this compound has shown promise in other therapeutic areas. Research indicates that derivatives of imidazopyrimidine can modulate inflammatory responses by interacting with cytokine receptors and signaling molecules. This has opened up new avenues for treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. The ability of these compounds to selectively target specific pathways without causing significant off-target effects makes them particularly attractive for drug development.

The pharmacokinetic properties of Imidazo[1,2-a]pyrimidin-5(6H)-one, 2,3,7,8-tetrahydro-8-methyl- are also an important consideration in drug design. Studies have demonstrated that modifications at the tetrahydropyran ring can influence solubility and metabolic stability, thereby affecting bioavailability and duration of action. By optimizing these structural features, researchers can develop compounds that exhibit favorable pharmacokinetic profiles suitable for oral administration or targeted delivery systems.

The growing interest in this compound has led to numerous collaborations between academic institutions and pharmaceutical companies. These partnerships aim to accelerate the discovery and development of novel drugs based on imidazopyrimidine scaffolds. Preclinical studies are currently underway to evaluate the safety and efficacy of various derivatives in animal models. The results from these studies will provide valuable insights into their potential as therapeutic agents and guide further optimization efforts.

The future prospects for Imidazo[1,2-a]pyrimidin-5(6H)-one, particularly its derivative compounds like Imidazo[1aza]pyrimin~on~e, are exciting. The integration of computational chemistry tools with experimental methods has enabled more efficient screening processes for identifying lead compounds with high binding affinity and selectivity. This interdisciplinary approach is expected to accelerate the pace at which new drugs reach clinical trials.

In conclusion,Imidazo[1aza]pyr~midin~on~e, CAS No. 996459951, represents an important class of heterocyclic compounds with diverse biological activities. Its unique structural features make it a valuable scaffold for drug discovery efforts aimed at treating various diseases. As research continues to uncover new therapeutic applications, this compound is poised to play a significant role in the development of next-generation pharmaceuticals. The collaborative efforts between academia and industry will be crucial in translating these findings into safe effective treatments for patients worldwide.